Cas no 18773-63-2 (2-(2-Hydroxymethylphenyl)benzoic Acid)

2-(2-Hydroxymethylphenyl)benzoic Acid Properties

Names and Identifiers

• 2'-(Hydroxymethyl)-[1,1'-biphenyl]-2-carboxylic acid
• [1,1'-Biphenyl]-2-carboxylicacid, 2'-(hydroxymethyl)-
• 2-(2-HYDROXYMETHYLPHENYL)BENZOIC ACID
• 2-[2-(hydroxymethyl)phenyl]benzoic acid
• 2'-HYDROXYMETHYL-BIPHENYL-2-CARBOXYLIC ACID
• 2HYDROXYMETHYL2CARBOXYBIPHENYL
• 2-Hydroxymethyl-2'-carboxybiphenyl
• BRN 2114580
• 2-BIPHENYLCARBOXYLIC ACID, 2'-HYDROXYMETHYL-
• 18773-63-2
• [1,1'-Biphenyl]-2-carboxylic acid, 2'-(hydroxymethyl)-
• 2'-(Hydroxymethyl)-[1,1'-biphenyl]-2-carboxylicacid
• CS-0208855
• SCHEMBL7969105
• MFCD00156974
• 4-10-00-01285 (Beilstein Handbook Reference)
• BS-21995
• 2-HYDROXYMETHYL-BIPHENYL-2-CARBOXYLICACID
• DTXSID00172079
• G72537
• +Expand

• MDL： MFCD00156974
• InChIKey： SPNSKYPCPQHXRA-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H12O3/c15-9-10-5-1-2-6-11(10)12-7-3-4-8-13(12)14(16)17/h1-8,15H,9H2,(H,16,17)
• SMILES： C1=CC=C(C(=C1)CO)C2=CC=CC=C2C(=O)O

Computed Properties

• Exact Mass: 228.079
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 228.079
• Heavy Atom Count: 17
• Complexity: 264
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• LogP: 2.54410
• PSA: 57.53000
• Refractive Index: 1.627
• Boiling Point: 432.3±33.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 229.4±21.9 °C
• Color/Form: No data available
• Density: 1.3±0.1 g/cm3